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Compound of Interest
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Cat. No.: B031339 Get Quote

For researchers, scientists, and professionals in materials science and optoelectronics,

formamidinium-based perovskites have emerged as a highly promising class of materials for

next-generation solar cells and light-emitting devices. Their superior optoelectronic properties

and enhanced stability compared to their methylammonium counterparts make them a focal

point of intensive research. This guide provides an objective comparison of the key

performance metrics of formamidinium-based perovskites, supported by experimental data and

detailed methodologies.

Formamidinium (FA) lead iodide (FAPbI₃) perovskites exhibit a more favorable bandgap for

single-junction solar cells and greater thermal stability than methylammonium (MA) lead iodide

(MAPbI₃) perovskites.[1][2][3] These characteristics translate into higher potential power

conversion efficiencies (PCEs) and longer operational lifetimes.[4] However, the structural

stability of the photoactive black phase of FAPbI₃ at room temperature remains a challenge,

often requiring compositional engineering with other cations or halides to prevent degradation

into a non-perovskite yellow phase.[1][2]

Comparative Analysis of Optoelectronic Properties
The selection of the organic cation in the ABX₃ perovskite structure is a critical determinant of

the material's optoelectronic properties. The table below summarizes the key performance

indicators for formamidinium-based perovskites, with comparisons to methylammonium-based

and mixed-cation perovskites.
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Property
Formamidiniu
m Lead Iodide
(FAPbI₃)

Methylammoni
um Lead
Iodide
(MAPbI₃)

Mixed
Cation/Halide
FA-based

Key
Differences &
Notes

Power

Conversion

Efficiency (PCE)

Up to 25%[4][5] 20-22%[4] >25%[6]

FAPbI₃'s

narrower

bandgap allows

for broader light

absorption,

contributing to

higher potential

efficiencies.[4]

Mixed-cation

strategies often

yield the highest

PCEs by

enhancing

stability and

optimizing the

bandgap.[7]

Bandgap (Eg)
~1.45 - 1.51

eV[2][8]

~1.55 - 1.59

eV[3][4]

Tunable (e.g., up

to 2.23 eV with

Br substitution)

[2]

The lower

bandgap of

FAPbI₃ is closer

to the optimal

value for single-

junction solar

cells as predicted

by the Shockley-

Queisser limit.[1]

[2] Halide mixing

allows for wide

bandgap

tunability.[9]

Charge Carrier

Mobility (μ)

14 - 27

cm²V⁻¹s⁻¹[9][10]

Generally lower

than FAPbI₃

Varies with

composition

Higher charge

carrier mobility in

FAPbI₃
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contributes to

more efficient

charge extraction

and higher short-

circuit currents.

[1] However,

reported values

can vary

significantly

depending on the

measurement

technique and

film quality.[11]

[12]

Photoluminescen

ce (PL) Emission

Peak

~830 - 840

nm[13]
~780 - 800 nm

Shifts with

bandgap

The PL peak

position is

directly related to

the bandgap of

the material.

Carrier Diffusion

Length
>1 μm[9][12] ~0.6 μm[12]

Can be

enhanced with

passivation

Longer diffusion

lengths in FAPbI₃

indicate that

photogenerated

charge carriers

can travel further

before

recombination,

leading to higher

collection

efficiency.[12]

Thermal Stability More stable; can

withstand

temperatures

>150°C[2]

Degrades at

temperatures

>85°C[2]

Generally

improved over

pure FAPbI₃

The larger

formamidinium

cation provides

better structural

stability at

elevated
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temperatures.[1]

[14]

Phase Stability

Metastable α-

phase at room

temperature,

prone to δ-phase

conversion[2]

More stable at

room

temperature

Can be stabilized

in the α-phase

Alloying with

smaller cations

like

methylammoniu

m or cesium can

stabilize the

desired

photoactive black

perovskite phase

(α-phase) of

FAPbI₃.[2]

Experimental Protocols
Accurate and reproducible characterization of optoelectronic properties is crucial for advancing

perovskite research. Below are detailed methodologies for key experiments.

Solar Cell Power Conversion Efficiency (PCE)
Measurement

Device Fabrication: Perovskite solar cells are typically fabricated in a layered structure, often

consisting of a transparent conductive oxide (e.g., FTO or ITO), an electron transport layer

(e.g., TiO₂, SnO₂), the perovskite absorber layer, a hole transport layer (e.g., spiro-

OMeTAD), and a metal back contact (e.g., gold or silver).

Current-Voltage (J-V) Measurement: The J-V characteristics are measured using a solar

simulator under standard test conditions (STC): 100 mW/cm² (AM 1.5G) illumination and a

controlled temperature of 25°C.[15]

Scan Parameters: Due to the hysteretic nature of many perovskite solar cells, it is critical to

report the scan direction (forward or reverse bias scan) and scan rate.[15][16] A slow scan

rate (e.g., <50 mV/s) or a stabilized power output measurement at the maximum power point

is recommended for more accurate efficiency determination.[17]
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External Quantum Efficiency (EQE): EQE, also known as Incident Photon-to-Current

Conversion Efficiency (IPCE), is measured to determine the cell's efficiency at converting

photons of a specific wavelength into charge carriers. The integrated short-circuit current

density from the EQE spectrum should be compared with the J-V measurement for

validation.[16]

Bandgap Determination (UV-Visible Spectroscopy and
Photoluminescence)

UV-Visible Absorption Spectroscopy:

A thin film of the perovskite material is deposited on a transparent substrate (e.g., glass or

quartz).

The absorbance spectrum is measured using a UV-Vis spectrophotometer.

The optical bandgap is determined by plotting (αhν)² versus photon energy (hν), where α

is the absorption coefficient, and extrapolating the linear portion of the curve to the energy

axis (a Tauc plot).

Photoluminescence (PL) Spectroscopy:

The perovskite film is excited with a laser or LED with an energy above its bandgap.

The emitted light is collected and analyzed by a spectrometer to obtain the PL spectrum.

The peak emission energy provides a direct measure of the bandgap.

Charge Carrier Mobility Measurement (Time-Resolved
Terahertz Spectroscopy)

Principle: Time-resolved terahertz (THz) spectroscopy is a non-contact optical pump-probe

technique that measures the change in THz transmission through a material following

photoexcitation. The change in photoconductivity is directly proportional to the product of the

charge carrier density and their mobility.

Procedure:
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An ultrafast laser pulse (the "pump") excites the perovskite thin film, generating charge

carriers.

A time-delayed THz pulse (the "probe") is transmitted through the photoexcited region.

The change in the transmitted THz electric field is measured as a function of the pump-

probe delay time.

By analyzing the frequency-dependent complex photoconductivity, the charge carrier

mobility and recombination dynamics can be extracted.[10]

Stability Testing
Thermal Stability: Devices or films are subjected to prolonged heating at a specific

temperature (e.g., 85°C or 150°C) in a controlled atmosphere (e.g., nitrogen or ambient air),

and their performance parameters (PCE, J-V curves) or structural properties (XRD) are

monitored over time.[2]

Moisture Stability: The stability against humidity is assessed by exposing the samples to a

controlled humidity environment (e.g., 50% relative humidity) at room temperature and

tracking their properties over time.[18]

Photostability: Devices are continuously illuminated under simulated sunlight (e.g., 1-sun

intensity) at a controlled temperature, and their performance is periodically measured to

evaluate their operational stability.

Logical Workflow for Comparative Analysis
The following diagram illustrates the logical workflow for comparing the optoelectronic

properties of formamidinium-based perovskites.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www-herz.physics.ox.ac.uk/publications/Rehman15a.pdf
https://www.ossila.com/pages/formamdinium-lead-iodide
https://www.scirp.org/journal/paperinformation?paperid=128247
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Synthesis & Film Fabrication

Optoelectronic Characterization

Data Analysis & Comparison

Stability AssessmentConclusion

Perovskite Precursor Synthesis
(e.g., FAI, PbI2)

Thin Film Deposition
(e.g., Spin Coating, Vapor Deposition)

Thermal Annealing

UV-Vis SpectroscopyPhotoluminescence (PL)Time-Resolved PL (TRPL) X-ray Diffraction (XRD)Carrier Mobility Measurement
(e.g., THz Spectroscopy)
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(Solar Simulator)

Bandgap DeterminationCarrier Recombination Dynamics Crystalline Structure & Phase PurityCharge Transport Properties Device Performance Metrics (PCE, Voc, Jsc, FF)
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Click to download full resolution via product page

Caption: Workflow for comparing formamidinium perovskite optoelectronics.

In conclusion, formamidinium-based perovskites offer a compelling path toward highly efficient

and stable photovoltaic and light-emitting applications. While challenges related to phase
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stability persist, ongoing research into compositional engineering, additive manufacturing, and

passivation strategies continues to unlock their full potential.[5][19][20] This guide provides a

foundational understanding of their optoelectronic properties and the experimental rigor

required to evaluate them, serving as a valuable resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. ossila.com [ossila.com]

3. researchgate.net [researchgate.net]

4. benchchem.com [benchchem.com]

5. researchgate.net [researchgate.net]

6. dspace.mit.edu [dspace.mit.edu]

7. The compatibility of methylammonium and formamidinium in mixed cation perovskite: the
optoelectronic and stability properties - PubMed [pubmed.ncbi.nlm.nih.gov]

8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

9. Charge-Carrier Dynamics and Mobilities in Formamidinium Lead Mixed-Halide Perovskites
- PubMed [pubmed.ncbi.nlm.nih.gov]

10. www-herz.physics.ox.ac.uk [www-herz.physics.ox.ac.uk]

11. pubs.aip.org [pubs.aip.org]

12. pubs.acs.org [pubs.acs.org]

13. pubs.acs.org [pubs.acs.org]

14. researchgate.net [researchgate.net]

15. pubs.acs.org [pubs.acs.org]

16. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/375070510_In_Situ_Dual-Interface_Passivation_Strategy_Enables_The_Efficiency_of_Formamidinium_Perovskite_Solar_Cells_Over_25
https://pubs.acs.org/doi/10.1021/acs.jpclett.1c03645
https://pmc.ncbi.nlm.nih.gov/articles/PMC11023044/
https://www.benchchem.com/product/b031339?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Basic-material-performance-comparison-of-a-FAPbI-3-and-MAPbI-3_tbl2_357501131
https://www.ossila.com/pages/formamdinium-lead-iodide
https://www.researchgate.net/publication/328268071_Photoelectric_performance_and_stability_comparison_of_MAPbI3_and_FAPbI3_perovskite_solar_cells
https://www.benchchem.com/pdf/Formamidinium_vs_Methylammonium_Iodide_in_Perovskite_Solar_Cells_A_Comparative_Guide.pdf
https://www.researchgate.net/publication/375070510_In_Situ_Dual-Interface_Passivation_Strategy_Enables_The_Efficiency_of_Formamidinium_Perovskite_Solar_Cells_Over_25
https://dspace.mit.edu/bitstream/handle/1721.1/125961/c7ee02901b.pdf;jsessionid=5FA06BF6BA687D0F0E62EEE548C5961E?sequence=2
https://pubmed.ncbi.nlm.nih.gov/33108782/
https://pubmed.ncbi.nlm.nih.gov/33108782/
https://bpb-us-w2.wpmucdn.com/sites.brown.edu/dist/0/413/files/2019/10/FAPbI3-High-Pressure-JPCL-Hua.pdf
https://pubmed.ncbi.nlm.nih.gov/26402226/
https://pubmed.ncbi.nlm.nih.gov/26402226/
https://www-herz.physics.ox.ac.uk/publications/Rehman15a.pdf
https://pubs.aip.org/aip/apl/article/119/3/030502/41778/Charge-carrier-mobility-of-halide-perovskite
https://pubs.acs.org/doi/10.1021/acs.jpcc.7b09303
https://pubs.acs.org/doi/10.1021/jacs.8b00194
https://www.researchgate.net/publication/325018485_Formamidinium-Based_Lead_Halide_Perovskites_Structure_Properties_and_Fabrication_Methodologies
https://pubs.acs.org/doi/10.1021/acs.jpclett.5b00289
https://www.researchgate.net/publication/273132791_Best_Practices_in_Perovskite_Solar_Cell_Efficiency_Measurements_Avoiding_the_Error_of_Making_Bad_Cells_Look_Good
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. How reliable are efficiency measurements of perovskite solar cells? The first inter-
comparison, between two accredited and eight non-accredited labora ... - Journal of
Materials Chemistry A (RSC Publishing) DOI:10.1039/C7TA05609E [pubs.rsc.org]

18. Comparative Performance Analysis of MAPbI3 and FAPbI3 Perovskites: Study of
Optoelectronic Properties and Stability [scirp.org]

19. pubs.acs.org [pubs.acs.org]

20. Engineering the passivation routes of perovskite films towards high performance solar
cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Formamidinium-Based Perovskites: A Comparative
Guide to their Optoelectronic Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031339#comparing-the-optoelectronic-properties-of-
formamidine-based-perovskites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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